![molecular formula C11H16FNO2S B5746566 N-(1-ethylpropyl)-4-fluorobenzenesulfonamide](/img/structure/B5746566.png)
N-(1-ethylpropyl)-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-ethylpropyl)-4-fluorobenzenesulfonamide, also known as F1394, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX-2, N-(1-ethylpropyl)-4-fluorobenzenesulfonamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N-(1-ethylpropyl)-4-fluorobenzenesulfonamide has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-pyretic effects. It has also been found to exhibit significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1-ethylpropyl)-4-fluorobenzenesulfonamide in lab experiments include its high purity and stability, making it easy to handle and store. However, one limitation is its relatively high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research on N-(1-ethylpropyl)-4-fluorobenzenesulfonamide. One potential direction is the development of new drugs based on N-(1-ethylpropyl)-4-fluorobenzenesulfonamide for the treatment of inflammatory diseases. Another direction is the investigation of its potential applications in the treatment of oxidative stress-related diseases. Additionally, further studies are needed to elucidate the mechanism of action of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide and its potential side effects.
Synthesis Methods
The synthesis of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with 1-ethylpropylamine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a pure form of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide.
Scientific Research Applications
N-(1-ethylpropyl)-4-fluorobenzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis.
properties
IUPAC Name |
4-fluoro-N-pentan-3-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FNO2S/c1-3-10(4-2)13-16(14,15)11-7-5-9(12)6-8-11/h5-8,10,13H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBEZXXSFQAVEJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NS(=O)(=O)C1=CC=C(C=C1)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.